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Compound of Interest

Compound Name: 2-Propyloctanal

Cat. No.: B15460182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Propyloctanal, a C11 aldehyde, presents potential as a novel ingredient in the fragrance

and flavor industry. While specific organoleptic data for this compound is not widely published,

its structural characteristics as an alpha-branched aldehyde suggest a complex profile with

potential waxy, citrus, and floral notes, suitable for a variety of formulations. This document

provides an overview of its potential applications, inferred sensory properties, and detailed

protocols for its synthesis based on established chemical reactions for similar aldehydes.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Propyloctanal is presented in

Table 1. This data is essential for handling, formulation, and synthesis purposes.
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Property Value Source

Molecular Formula C₁₁H₂₂O PubChem

Molecular Weight 170.29 g/mol PubChem

IUPAC Name 2-propyloctanal PubChem

CAS Number 61611-52-7 PubChem

Appearance Colorless liquid (predicted) -

Boiling Point Not available -

Solubility
Insoluble in water; soluble in

organic solvents (predicted)
-

Potential Applications in Fragrance and Flavor
Based on the general properties of C11 aldehydes, 2-Propyloctanal is likely to find

applications in:

Fragrance: As a modifier in floral and citrus fragrances, adding a unique waxy and slightly

green character. It could also serve as a key component in aldehydic and fresh scent

compositions.

Flavor: In trace amounts, it may contribute to the overall profile of citrus and fruit flavors,

enhancing richness and providing a waxy, peel-like note.

Predicted Organoleptic Properties
The sensory profile of 2-Propyloctanal has not been extensively documented. However,

based on its structure as an alpha-propyl-substituted octanal, a hypothetical profile can be

inferred (Table 2).
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Attribute Predicted Description

Odor Profile
Waxy, citrus (orange/grapefruit peel), slightly

green, with potential floral (rose) undertones.

Flavor Profile
At low concentrations, likely to be waxy and fatty

with a citrus peel character.

Odor Threshold Not determined.

Experimental Protocols for Synthesis
The synthesis of 2-Propyloctanal can be approached through several established methods for

the preparation of α-alkyl aldehydes. Two plausible routes are the Guerbet reaction followed by

oxidation, and the Aldol condensation of pentanal.

Synthesis via Guerbet Reaction and Oxidation
This two-step process involves the dimerization of pentanol to form 2-propyl-1-octanol, which is

then oxidized to the target aldehyde.

Step 1: Synthesis of 2-Propyl-1-octanol (Guerbet Alcohol)

Reaction: 2 CH₃(CH₂)₄OH → CH₃(CH₂)₅CH(CH₂CH₂CH₃)CH₂OH + H₂O

Materials:

1-Pentanol

Sodium pentoxide (catalyst)

High-pressure reactor

Procedure:

Charge the high-pressure reactor with 1-pentanol and a catalytic amount of sodium

pentoxide (e.g., 2-5 mol%).

Pressurize the reactor with an inert gas (e.g., nitrogen) to 10-20 atm.
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Heat the mixture to 200-250°C with vigorous stirring.

Maintain the reaction for 8-12 hours, monitoring the pressure for the release of water

vapor.

Cool the reactor, release the pressure, and neutralize the catalyst with a dilute acid (e.g.,

HCl).

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Purify the crude 2-propyl-1-octanol by fractional distillation under reduced pressure.

Step 2: Oxidation of 2-Propyl-1-octanol to 2-Propyloctanal

Reaction: CH₃(CH₂)₅CH(CH₂CH₂CH₃)CH₂OH + [O] → CH₃(CH₂)₅CH(CH₂CH₂CH₃)CHO +

H₂O

Materials:

2-Propyl-1-octanol

Pyridinium chlorochromate (PCC) or other mild oxidizing agent

Dichloromethane (solvent)

Silica gel

Procedure:

Dissolve 2-propyl-1-octanol in dichloromethane in a round-bottom flask.

Add a stoichiometric amount of PCC in small portions while stirring at room temperature.

Continue stirring for 2-4 hours, monitoring the reaction progress by TLC.

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Concentrate the filtrate under reduced pressure to obtain the crude 2-propyloctanal.
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Purify the product by vacuum distillation.

Synthesis via Aldol Condensation of Pentanal
This method involves the self-condensation of pentanal to form an α,β-unsaturated aldehyde,

followed by hydrogenation.

Reaction: 2 CH₃(CH₂)₃CHO → CH₃(CH₂)₃CH=C(CH₂CH₃)CHO + H₂O

Followed by: CH₃(CH₂)₃CH=C(CH₂CH₃)CHO + H₂ → CH₃(CH₂)₃CH₂CH(CH₂CH₃)CHO

Materials:

Pentanal

Sodium hydroxide (catalyst)

Ethanol (solvent)

Hydrogen gas

Palladium on carbon (Pd/C) catalyst

Procedure:

Dissolve pentanal in ethanol in a round-bottom flask.

Add a catalytic amount of aqueous sodium hydroxide solution dropwise while stirring at

room temperature.

Stir the mixture for 4-6 hours until the condensation is complete (monitored by TLC).

Neutralize the reaction mixture with a dilute acid.

Extract the product with an organic solvent (e.g., diethyl ether), wash with water and brine,

and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude 2-propyl-2-heptenal.
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Dissolve the crude product in ethanol and add a catalytic amount of Pd/C.

Hydrogenate the mixture in a hydrogenation apparatus under a hydrogen atmosphere until

the uptake of hydrogen ceases.

Filter the catalyst and remove the solvent to yield crude 2-propyloctanal.

Purify by vacuum distillation.
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Caption: Synthesis of 2-Propyloctanal via the Guerbet Reaction pathway.

Pentanal Aldol Condensation
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Caption: Synthesis of 2-Propyloctanal via the Aldol Condensation pathway.
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Caption: General olfactory signal transduction cascade initiated by an odorant molecule.
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Safety and Handling
As with all aldehydes, 2-Propyloctanal should be handled with care in a well-ventilated fume

hood. Personal protective equipment, including gloves and safety glasses, is mandatory.

Aldehydes can be irritants to the skin, eyes, and respiratory tract. They are also prone to

oxidation and polymerization, so storage under an inert atmosphere and in a cool, dark place is

recommended.

Disclaimer: The information provided in these application notes is for research and

development purposes only. The predicted properties and synthesis protocols are based on

general chemical principles and may not have been experimentally validated for 2-
Propyloctanal. All laboratory work should be conducted by trained professionals in

accordance with standard safety procedures.

To cite this document: BenchChem. [Application Notes and Protocols: 2-Propyloctanal in
Fragrance and Flavor Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15460182#use-of-2-propyloctanal-in-fragrance-and-
flavor-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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